Cas no 178546-34-4 (3-Bromo-5-fluoro-2-hydroxybenzaldehyde)

• Product Name: 3-Bromo-5-fluoro-2-hydroxybenzaldehyde
• CAS No: 178546-34-4
• MF: C₇H₄BrFO₂
• MW: 219.007864952087
• MDL: MFCD08458073
• CID: 838907
• PubChem ID: 23148955
• Update Time: 2025-10-29

3-Bromo-5-fluoro-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-2-hydroxybenzaldehyde
• 5-BROM-3-FLUORSALICYLALDEHYD
• Benzaldehyde, 3-broMo-5-fluoro-2-hydroxy-
• 3-bromo-5-fluoro-2-hydoxybenzaldehyde
• DTXSID70631002
• AS-38407
• SCHEMBL931158
• EN300-177154
• Z979493250
• LRRWJLDTMGYWFO-UHFFFAOYSA-N
• DB-366213
• MFCD08458073
• 178546-34-4
• AKOS011665056
• CS-0099289
• 3-bromo-5-fluoro-2-hydroxy-benzaldehyde

• MDL： MFCD08458073
• Inchi： 1S/C7H4BrFO2/c8-6-2-5(9)1-4(3-10)7(6)11/h1-3,11H
• InChI Key： LRRWJLDTMGYWFO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=O)=C1O)F

Computed Properties

• Exact Mass: 217.93787g/mol
• Monoisotopic Mass: 217.93787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Bromo-5-fluoro-2-hydroxybenzaldehyde

3-Bromo-5-fluoro-2-hydroxybenzaldehyde (CAS No. 178546-34-4): A Comprehensive Overview

The compound 3-Bromo-5-fluoro-2-hydroxybenzaldehyde (CAS No. 178546-34-4) is a highly specialized aromatic aldehyde with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a bromine atom at the 3-position, a fluorine atom at the 5-position, and a hydroxyl group at the 2-position. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for both research and industrial applications.

Recent studies have highlighted the potential of 3-Bromo-5-fluoro-2-hydroxybenzaldehyde in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. Researchers have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to induce apoptosis in cancer cells has been extensively investigated, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 3-Bromo-5-fluoro-2-hydroxybenzaldehyde has also been explored for its role in materials science. The compound's aromatic structure and functional groups make it an ideal candidate for use in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs). Recent advancements in this area have shown that incorporating this compound into MOFs can significantly enhance their stability and catalytic activity, making them suitable for applications in gas storage and catalysis.

The synthesis of 3-Bromo-5-fluoro-2-hydroxybenzaldehyde involves a multi-step process that typically begins with the bromination of an appropriate benzaldehyde derivative. The fluorination and hydroxylation steps are then carefully controlled to achieve the desired substitution pattern. Recent innovations in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for the synthesis of this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, 3-Bromo-5-fluoro-2-hydroxybenzaldehyde has been studied for its biodegradability and toxicity profiles. Initial studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its environmental fate. However, further research is needed to fully understand its long-term impact on ecosystems and human health.

In conclusion, 3-Bromo-5-fluoro-2-hydroxybenzaldehyde (CAS No. 178546-34-4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.